6-Bromo-N-(4-Fluorophenyl)Nicotinamide

• Molecular Formula: C12H8BrFN2O
• Molecular Weight: 295.11 g/mol
• IUPAC Name: 6-bromo-N-(4-fluorophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C12H8BrFN2O/c13-11-6-1-8(7-15-11)12(17)16-10-4-2-9(14)3-5-10/h1-7H,(H,16,17)
• InChI Key: RCJMMBSDTWPSNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=CN=C(C=C2)Br)F

Description

6-Bromo-N-(4-Fluorophenyl)Nicotinamide is a nicotinamide derivative featuring a bromine substituent at the 6-position of the pyridine ring and a 4-fluorophenyl group attached via an amide linkage. The 4-fluorophenyl group is known to influence molecular planarity due to steric interactions, while bromine at the 6-position may enhance electronic effects or binding affinity in biological systems .

Comparison with Similar Compounds

Key Findings:

• Steric Effects of 4-Fluorophenyl Groups: In metalloporphyrins with meso-4-fluorophenyl substituents, steric repulsion induces nonplanar geometries, as confirmed by crystallographic data and computational studies. This contrasts with naphtho-annulated porphyrins lacking fluorophenyl groups, which adopt planar structures .
• Planarity in Isostructural Thiazoles: Compounds 4 and 5 (4-(4-aryl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-triazolyl)-dihydropyrazolyl)thiazoles) exhibit near-planar conformations except for one fluorophenyl group oriented perpendicularly. This partial nonplanarity suggests that fluorophenyl positioning relative to the core structure dictates conformational flexibility .

Substituent Effects on Reactivity and Function

Bromine vs. Fluorine Substituents:

• 6-Bromo-Nicotinamide Derivatives : Bromine’s electronegativity and larger atomic radius compared to fluorine may alter electronic distribution and steric bulk. For example, N-(4-Bromo-3-methyl-phenyl)-6-fluoro-nicotinamide (CAS: 1375059-40-7) has a molecular formula of C₁₃H₁₀BrFN₂O, where bromine and fluorine occupy distinct positions, enabling tailored reactivity in synthesis .
• Fluorophenyl vs. Chlorophenyl Groups : In compound 4 (chlorophenyl-substituted) and 5 (fluorophenyl-substituted), fluorine’s smaller size and higher electronegativity likely enhance stability and influence crystal packing compared to chlorine .

Contradictions and Limitations

• Planarity vs. Nonplanarity: While fluorophenyl groups generally induce nonplanarity in metalloporphyrins , thiazole derivatives (e.g., compounds 4 and 5) remain largely planar, highlighting the role of the molecular core in determining conformation .
• Substituent Positioning : Bromine at the 6-position (nicotinamide) vs. fluorine at the 6-position (CAS 1375059-40-7) may lead to divergent electronic effects, but direct comparative data are lacking.